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Compound of Interest

Compound Name:
1-Chloroisoquinoline-6-

carbaldehyde

Cat. No.: B571659 Get Quote

Essential Safety and Handling Guide for 1-
Chloroisoquinoline-6-carbaldehyde
For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety, handling, and disposal information for

1-Chloroisoquinoline-6-carbaldehyde. Adherence to these guidelines is critical for ensuring

personal safety and environmental protection when working with this halogenated aromatic

aldehyde.

Hazard Identification and Personal Protective
Equipment (PPE)
1-Chloroisoquinoline-6-carbaldehyde is a compound that requires careful handling due to its

potential health hazards. It may cause skin, eye, and respiratory irritation.[1][2] Ingestion and

skin contact may be harmful.[1][2][3] It is also classified as air-sensitive.[1][2]

A comprehensive risk assessment should be conducted before handling this chemical. The

following table summarizes the mandatory personal protective equipment.
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PPE Category Item Specifications and Use

Eye and Face Protection
Chemical Splash Goggles and

Face Shield

Tight-sealing chemical splash

goggles compliant with

OSHA's 29 CFR 1910.133 or

European Standard EN166 are

required.[4] A face shield

should be worn over goggles,

particularly when there is a risk

of splashing.

Hand Protection Chemical-Resistant Gloves

Butyl rubber or Viton gloves

are recommended for handling

aromatic and halogenated

compounds.[5] Always inspect

gloves for degradation or

punctures before use.[6]

Change gloves immediately if

contaminated.[6]

Body Protection Laboratory Coat

A flame-retardant or 100%

cotton lab coat must be worn

and fully buttoned to protect

against skin contact.[6]

Respiratory Protection Respirator (as needed)

All handling of 1-

Chloroisoquinoline-6-

carbaldehyde should occur in

a certified chemical fume hood

to minimize inhalation

exposure.[6][7] If engineering

controls are insufficient, a

NIOSH/MSHA or European

Standard EN 149 approved

respirator should be used.[4][7]

Operational Plan: Step-by-Step Handling Protocol
Strict adherence to the following protocol is essential to minimize risks.
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2.1. Preparation and Designated Area:

Ensure a certified chemical fume hood is operational and the workspace is clean and

uncluttered.[6]

Verify that an eyewash station and safety shower are readily accessible.[2]

Designate a specific area for handling this compound to prevent cross-contamination.[6]

2.2. Donning PPE:

Put on all required PPE as outlined in the table above before entering the designated

handling area.

2.3. Chemical Handling:

Conduct all manipulations of 1-Chloroisoquinoline-6-carbaldehyde within the chemical

fume hood.[2]

Since the compound is air-sensitive, consider using an inert atmosphere (e.g., nitrogen or

argon) for transfers and storage.[1][4]

Avoid the formation and inhalation of dust or aerosols.[6][7]

Use compatible labware, such as glass or PTFE, to prevent reactions.[6]

Keep containers tightly closed when not in use.[1][4]

2.4. Post-Handling Procedures:

Decontaminate all surfaces and equipment after use.

Remove PPE in the correct order to avoid self-contamination.

Dispose of single-use PPE in the designated hazardous waste stream.[6]

Thoroughly wash hands and any exposed skin with soap and water after handling is

complete.[4]
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Emergency Procedures
3.1. Accidental Exposure:

Skin Contact: Immediately remove all contaminated clothing.[4] Wash the affected area with

plenty of soap and water.[4] Seek immediate medical attention.[2]

Eye Contact: Immediately rinse eyes cautiously with water for at least 15 minutes, including

under the eyelids.[4] Remove contact lenses if present and easy to do.[4] Seek immediate

medical attention.[4]

Inhalation: Move the individual to fresh air and keep them at rest in a position comfortable for

breathing.[4] If breathing is difficult, administer oxygen.[4] If not breathing, give artificial

respiration.[4] Seek immediate medical attention.[4]

Ingestion: Rinse the mouth with water.[1][2] Do not induce vomiting. Seek immediate medical

attention.[4]

3.2. Chemical Spill:

Evacuate the area and ensure adequate ventilation.

Wear appropriate PPE, including respiratory protection.

For solid spills, sweep up the material and place it into a suitable, closed container for

disposal.[7] Avoid creating dust.[7]

Do not let the chemical enter the environment or drains.[4][7]

Disposal Plan
As a halogenated organic compound, 1-Chloroisoquinoline-6-carbaldehyde and any

contaminated materials must be treated as hazardous waste.

4.1. Waste Segregation:

Collect halogenated organic waste in a designated, properly labeled, and sealed container.

[4]
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Crucially, do not mix halogenated organic waste with non-halogenated organic waste.[7][8]

This is critical for proper disposal and can impact disposal costs.[3]

Do not combine with other waste categories such as acids, bases, or heavy metals.[3]

4.2. Container Management:

Use containers with leak-proof, screw-on caps.[2]

Ensure waste containers are clearly labeled as "Hazardous Waste" and list all chemical

constituents with approximate percentages.[3][7]

Store waste containers in a secondary containment bin.[2]

Keep waste containers closed except when adding waste.[2]

4.3. Disposal Procedure:

Dispose of the contents and container at an approved waste disposal plant in accordance

with local, state, and federal regulations.[1][4]

Quantitative Data
Specific occupational exposure limits (OELs) for 1-Chloroisoquinoline-6-carbaldehyde have

not been established. In the absence of specific limits, exposure should be minimized to the

lowest possible level through the use of engineering controls and appropriate PPE.

Physical and Chemical Properties

Molecular Formula C₁₀H₆ClNO

Molecular Weight 191.61 g/mol

Appearance Typically supplied as a solid.

Boiling Point
Data for a related isomer suggests 78 - 81 °C at

13 hPa.[9]

Solubility Insoluble in water.[10]
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Experimental Workflow and Safety Logic
The following diagram illustrates the logical workflow for the safe handling of 1-
Chloroisoquinoline-6-carbaldehyde.

Preparation
- Assess Risks

- Verify Fume Hood & Safety Showers
- Designate Work Area

Don PPE
- Goggles & Face Shield

- Chemical-Resistant Gloves
- Lab Coat

Chemical Handling
(in Fume Hood)

- Use Inert Atmosphere
- Avoid Dust/Aerosols

- Keep Container Closed

Post-Handling
- Decontaminate Surfaces

- Doff PPE Correctly
- Wash Hands

Emergency Procedures
- Exposure First Aid
- Spill Containment

Waste Disposal
- Segregate Halogenated Waste

- Use Labeled, Sealed Containers
- Follow Institutional Protocols

Click to download full resolution via product page

Caption: Workflow for safe handling of 1-Chloroisoquinoline-6-carbaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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